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Compound of Interest

Compound Name: Lamotrigine hydrate

Cat. No.: B12406493

The proper disposal of lamotrigine hydrate is essential for laboratory safety and
environmental protection. Due to its chemical properties, lamotrigine is classified as a
hazardous substance and requires disposal as hazardous chemical waste.[1][2] Standard trash
or sewer system disposal is not appropriate for this compound.[1] Adherence to federal, state,
and local regulations is mandatory, and disposal must be conducted through a licensed
hazardous waste contractor.[1][3]

Hazard and Regulatory Information

Lamotrigine is classified as acutely toxic if swallowed.[1] The following table summarizes key
hazard and regulatory data that informs the necessary disposal procedures.
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Classification |
Parameter o Source(s)
Specification

o Acute Toxicity 3 (Oral), H301:
GHS Hazard Classification o [1]
Toxic if swallowed

GHS Signal Word Danger [1]

o TOXIC SOLID, ORGANIC,
DOT Shipping Name o [1114]
N.O.S. (Lamotrigine)

UN Number UN2811 [1]]4]
Hazard Class 6.1 (Toxic Substances) [1][4]
Packing Group 1] [1]

Dispose of via an
Disposal Recommendation approved/licensed waste [11[3]

disposal plant

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the mandatory steps for the safe disposal of lamotrigine hydrate from a
laboratory setting.

Hazard Assessment and Personal Protective Equipment
(PPE)

e 1.1. Hazard Recognition: Before handling, recognize that lamotrigine is classified as acutely
toxic if swallowed.[1] The primary hazard is chemical.

e 1.2. Personal Protective Equipment: Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves, when handling lamotrigine
hydrate or its waste.

Waste Stream Identification and Segregation
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o 2.1. Identify Waste: This disposal procedure applies to all materials contaminated with
lamotrigine, including:

o Unused or expired pure lamotrigine hydrate.
o Solutions containing lamotrigine.

o Contaminated lab materials such as pipette tips, gloves, vials, bench paper, and
contaminated glassware.[1]

e 2.2. Segregate Waste: Do not mix lamotrigine waste with incompatible waste streams.[2] It
should be collected separately as hazardous chemical waste.

Waste Collection and Containment

e 3.1. Solid Waste:

o Collect unused or expired lamotrigine powder in a designated, sealed, and clearly labeled
hazardous chemical waste container.[2]

o Place contaminated disposable labware (e.g., gloves, wipes, bench paper) in a separate,
sealed, and clearly labeled hazardous chemical waste container.[2]

e 3.2. Liquid Waste:

o Collect solutions containing lamotrigine in a compatible, sealed, and clearly labeled
hazardous chemical waste container.[2] Ensure the container is leak-proof.

e 3.3. Sharps Waste:

o Dispose of any contaminated sharps (e.g., needles, scalpels) in a designated, puncture-
resistant sharps container that is also rated for hazardous chemical waste.[2]

Labeling and Storage

e 4.1. Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste
Pharmaceuticals" and identify the contents (i.e., "Lamotrigine Waste").[5]
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e 4.2. Storage:

o Store sealed waste containers in a designated, secure area away from incompatible
materials.

o Adhere to institutional and regulatory time limits for the storage of hazardous waste.[1]

Professional Disposal

e 5.1. Engage Professionals: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[1]

e 5.2. Documentation: Maintain accurate records of waste generation and disposal as required
by your institution and regulations such as the Resource Conservation and Recovery Act
(RCRA).[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of lamotrigine hydrate in a laboratory setting.
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Caption: Workflow for the proper disposal of Lamotrigine Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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